Cas no 868221-74-3 (2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine)

• Product Name: 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• CAS No: 868221-74-3
• MF: C₁₄H₁₂ClN₅S₂
• MW: 349.861577987671
• CID: 6511519
• Update Time: 2025-07-25

2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• Pyrimidine, 2-[[[4-(4-chlorophenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl]methyl]thio]-

• Inchi： 1S/C14H12ClN5S2/c1-21-14-19-18-12(9-22-13-16-7-2-8-17-13)20(14)11-5-3-10(15)4-6-11/h2-8H,9H2,1H3
• InChI Key： HKSUSBDJYPRTPG-UHFFFAOYSA-N
• SMILES： C1(SCC2N(C3=CC=C(Cl)C=C3)C(SC)=NN=2)=NC=CC=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 560.7±60.0 °C(Predicted)
• pka: 0.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine

Introduction to 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS No. 868221-74-3)

2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 868221-74-3, represents a novel molecular structure with potential applications in the treatment of various diseases. The intricate architecture of this molecule, featuring a pyrimidine core and multiple functional groups, makes it a subject of intense study for its pharmacological properties.

The compound's structure includes several key functional groups that contribute to its unique chemical behavior. The presence of a 4-chlorophenyl moiety and a methylsulfanyl group at the 5-position of the 1,2,4-triazole ring enhances its reactivity and binding affinity to biological targets. This design allows the molecule to interact with enzymes and receptors in a highly specific manner, which is crucial for developing effective therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation and cancer. The pyrimidine scaffold is particularly well-suited for this purpose due to its ability to mimic natural nucleoside structures and interfere with key cellular processes. Studies have shown that compounds containing this scaffold can exhibit potent anti-inflammatory and anti-proliferative effects, making them promising candidates for drug development.

The synthesis of 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine involves a multi-step process that requires precise control over reaction conditions. The introduction of the methylsulfanyl group at the 5-position of the triazole ring is particularly critical, as it influences the compound's solubility and bioavailability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

Evaluation of the pharmacological properties of this compound has revealed several intriguing findings. In vitro studies have demonstrated that it can inhibit the activity of key enzymes involved in cancer progression, such as kinases and cyclases. Additionally, preliminary in vivo studies suggest that it may have immunomodulatory effects, which could be beneficial in treating autoimmune diseases. These findings underscore the potential of this compound as a lead molecule for further drug development.

The chemical stability and metabolic fate of 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine are also important considerations in its development as a therapeutic agent. Research has shown that this compound exhibits good stability under various conditions, which enhances its suitability for pharmaceutical applications. Furthermore, its metabolic pathways appear to be well-characterized, allowing for better prediction of its side effects and interactions with other drugs.

The potential applications of this compound extend beyond oncology and immunology. Emerging evidence suggests that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as it opens up new possibilities for developing treatments for central nervous system disorders.

The regulatory landscape for approving new pharmaceutical agents is stringent and requires comprehensive data on safety and efficacy. As such, further clinical trials are necessary to validate the therapeutic potential of 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine before it can be brought to market. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate this process and bring new treatments to patients in need.

In conclusion, 2-({4-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS No. 868221-74-3) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing new therapies targeting various diseases. Continued research into its pharmacological properties and synthetic optimization will be crucial in realizing its full therapeutic potential.